4-Mercapto-6-oxo-3-phenyl-2-thiophen-2-yl-1,2-dihydropyrimidine-5-carbonitrile

• Molecular Formula: C15H11N3OS2
• Molecular Weight: 313.4 g/mol
• IUPAC Name: 6-oxo-3-phenyl-4-sulfanyl-2-thiophen-2-yl-1,2-dihydropyrimidine-5-carbonitrile
• InChI: InChI=1S/C15H11N3OS2/c16-9-11-14(19)17-13(12-7-4-8-21-12)18(15(11)20)10-5-2-1-3-6-10/h1-8,13,20H,(H,17,19)
• InChI Key: DVOZOHPFZNCFDJ-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)N2C(NC(=O)C(=C2S)C#N)C3=CC=CS3

Description

4-mercapto-6-oxo-3-phenyl-2-thiophen-2-yl-1,2-dihydropyrimidine-5-carbonitrile is a member of pyrimidines.

Scientific Research Applications

Synthesis and Utility in Building Blocks

• This compound serves as a building block for novel bis- and poly(pyridines) and poly(pyrimidines), particularly in regioselective bis- and polyalkylation processes. Spectroscopic and theoretical studies emphasize its utility in S-alkylation over N-alkylation (Abd El-Fatah et al., 2017).

Molecular Docking and Synthesis

• Synthesized derivatives of this compound have shown high affinity in molecular docking studies with CDK4 protein, highlighting its potential in biological applications (Holam et al., 2022).

Structural Characterization

• X-ray diffraction analysis has been used to characterize the structural aspects of related 2,4-disubstituted-dihydropyrimidine-5-carbonitrile derivatives. These studies provide insights into their L-shaped conformation and potential as dihydrofolate reductase inhibitors (Al-Wahaibi et al., 2021).

Corrosion Inhibition Properties

• The compound and its derivatives have been studied for their effectiveness as corrosion inhibitors, particularly for copper in chloride media. Electrochemical and theoretical studies validate its inhibition efficiency (Al‐Mobarak et al., 2010).

Green Synthesis Methods

• Research has focused on efficient and environmentally friendly synthesis methods for pyrimidine derivatives, utilizing this compound in Biginelli type reactions (Behalo et al., 2019).

Antimicrobial and Antitubercular Activities

• Studies on synthesized derivatives of this compound have demonstrated promising antimicrobial and antitubercular properties, highlighting its potential in pharmaceutical applications (Walmik, 2021).